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Compound of Interest

Compound Name: Tricandil

Cat. No.: B12774152 Get Quote

For researchers, scientists, and drug development professionals, the safe and environmentally

responsible disposal of pharmaceutical compounds is a critical aspect of laboratory practice.

This guide provides detailed procedures for the proper disposal of Tricandil, a brand name for

the active ingredient Mepartricin. Mepartricin is a polyene macrolide compound with antifungal

and antiprotozoal properties. Adherence to these guidelines is essential to ensure personnel

safety, prevent environmental contamination, and maintain regulatory compliance.

Essential Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be familiar with the safety and handling

precautions for Mepartricin. Although a specific Safety Data Sheet (SDS) with complete

disposal instructions is not readily available, general safety measures for handling chemical

compounds of this nature should be strictly followed.

Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves.

Use safety glasses or goggles to protect from splashes.

A lab coat or other protective clothing is recommended.

In case of dust formation, use a NIOSH-approved respirator.

In Case of Accidental Release:
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Avoid dust formation.

Use personal protective equipment.

For spills, absorb the material with an inert substance (e.g., vermiculite, sand) and collect it

into a suitable, labeled container for disposal.[1]

Quantitative Data Summary
While specific quantitative data for Tricandil's environmental persistence or toxicity is limited,

the following table summarizes key chemical and physical properties of its active ingredient,

Mepartricin.

Property Data

Chemical Name Mepartricin

CAS Number 11121-32-7

Molecular Formula C59H86N2O19

Molecular Weight 1127.32 g/mol

Storage 2-8°C

Water Solubility Slightly soluble

Step-by-Step Disposal Protocol
Given the lack of specific disposal instructions for Mepartricin, the following protocol is based

on general best practices for the disposal of non-hazardous pharmaceutical waste, as

recommended by regulatory bodies such as the U.S. Environmental Protection Agency (EPA)

and the Drug Enforcement Administration (DEA).

1. Do Not Flush or Pour Down the Drain:

Pharmaceuticals disposed of in the sewer system can contaminate water supplies and harm

aquatic life.[2][3] Most wastewater treatment plants are not equipped to remove medicinal

compounds effectively.[2]
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2. Utilize Drug Take-Back Programs (Preferred Method):

The most secure and environmentally sound method for disposing of unwanted

pharmaceuticals is through a registered drug take-back program.[2][3][4] These programs

ensure that the drugs are incinerated at high temperatures, which is the required final step

for all medicine waste in some regions.[5] To find an authorized collection site, visit the

DEA's website or contact your local waste management authority.[4]

3. Household Trash Disposal (If Take-Back Program is Unavailable):

If a take-back program is not accessible, follow these steps for disposal in the household

trash:[4][6]

Do not crush tablets or capsules.

Remove the medication from its original container.

Mix the Tricandil with an unpalatable substance such as used coffee grounds, dirt, or cat

litter. This makes the medication less appealing to children and pets and helps prevent

diversion.[4][6]

Place the mixture in a sealed container, such as a sealable plastic bag or an empty

container with a lid, to prevent leakage.[3][4][6]

Dispose of the sealed container in the household trash.

Before discarding the original packaging, be sure to remove or obscure all personal

information from the prescription label to protect your privacy.[4]

Experimental Workflow for Disposal
The logical flow for the proper disposal of Tricandil (Mepartricin) is illustrated in the diagram

below. This workflow prioritizes the most environmentally responsible disposal methods.
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Unused or Expired Tricandil (Mepartricin)

Is a Drug Take-Back Program Available?

Transport to Authorized Collection Site for Incineration

Yes

Prepare for Household Trash Disposal

No

Proper Disposal Complete

Mix with unpalatable substance (e.g., coffee grounds, cat litter)

Place mixture in a sealed container

Dispose of in household trash

Click to download full resolution via product page

Disposal workflow for Tricandil (Mepartricin).

Environmental Impact Considerations
While specific ecotoxicity data for Mepartricin is not widely available, the release of any

pharmaceutical into the environment is a cause for concern. Active pharmaceutical ingredients
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(APIs) can have unintended effects on non-target organisms.[7] Studies have shown that

various medications can impact aquatic life by affecting reproduction, behavior, and survival.[8]

Therefore, preventing the entry of Tricandil into the environment through proper disposal is a

critical responsibility for all laboratory professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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